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Compound of Interest

Compound Name: 4-Methyl-2-hexanol

Cat. No.: B3369324 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive literature review of 4-Methyl-2-hexanol, a
chiral secondary alcohol with applications in chemical synthesis and potential roles in insect

chemical communication. This document details its physicochemical properties, spectroscopic

data, synthesis methodologies, and known biological activities, presenting the information in a

structured format for researchers, scientists, and drug development professionals.

Chemical and Physical Properties
4-Methyl-2-hexanol is a branched-chain aliphatic alcohol. Its key physicochemical properties

are summarized in the table below for easy reference and comparison.
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Property Value Source

Molecular Formula C₇H₁₆O [1][2]

Molecular Weight 116.20 g/mol [1]

Density 0.816 g/cm³ [1]

Boiling Point 152.7 °C at 760 mmHg [1][2]

Flash Point 51.6 °C [1][2]

Water Solubility
4725 mg/L at 25 °C

(estimated)
[2]

logP (Octanol/Water Partition

Coefficient)
1.803 - 2.055 (estimated) [1][2]

Refractive Index 1.418 [1]

Stereochemistry
4-Methyl-2-hexanol possesses two chiral centers at positions 2 and 4, giving rise to four

possible stereoisomers: (2S,4S), (2R,4R), (2S,4R), and (2R,4S). The specific stereoisomer can

significantly influence its biological activity.

Spectroscopic Data
The structural identification of 4-Methyl-2-hexanol relies on various spectroscopic techniques.
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Spectroscopy Key Features Source

¹³C NMR
Provides information on the

carbon skeleton.
[1]

Infrared (IR)

Shows a characteristic broad

absorption for the O-H stretch

of the alcohol group.

Mass Spectrometry (MS)

The mass spectrum can be

used to determine the

molecular weight and

fragmentation pattern.

[1][3]

Synthesis of 4-Methyl-2-hexanol
Several synthetic routes are available for the preparation of 4-Methyl-2-hexanol. The two

primary methods involve the Grignard reaction and the reduction of the corresponding ketone.

Grignard Reaction
A common and versatile method for synthesizing 4-Methyl-2-hexanol is the Grignard reaction.

This involves the reaction of an appropriate Grignard reagent with an aldehyde. For instance,

the reaction of isovaleraldehyde with methylmagnesium bromide, followed by an acidic workup,

yields 4-methyl-2-hexanol.

Experimental Protocol: Grignard Synthesis of 4-Methyl-2-hexanol (General Procedure)

Preparation of the Grignard Reagent: In a flame-dried, three-necked flask equipped with a

reflux condenser, a dropping funnel, and a magnetic stirrer, add magnesium turnings. A

solution of methyl bromide in anhydrous diethyl ether is then added dropwise to initiate the

formation of methylmagnesium bromide. The reaction is typically initiated with a small crystal

of iodine and may require gentle heating.

Reaction with Aldehyde: The solution of the Grignard reagent is cooled in an ice bath. A

solution of isovaleraldehyde in anhydrous diethyl ether is added dropwise from the dropping

funnel. The reaction is exothermic and the rate of addition should be controlled to maintain a

gentle reflux.
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Workup: After the addition is complete, the reaction mixture is stirred at room temperature.

The reaction is then quenched by the slow addition of a saturated aqueous solution of

ammonium chloride or dilute acid.

Extraction and Purification: The product is extracted with diethyl ether. The organic layer is

washed with brine, dried over anhydrous magnesium sulfate, and the solvent is removed

under reduced pressure. The crude product can be purified by distillation.[4][5][6]

Caption: Grignard synthesis of 4-Methyl-2-hexanol.

Reduction of 4-Methyl-2-hexanone
Another straightforward method for the synthesis of 4-Methyl-2-hexanol is the reduction of the

corresponding ketone, 4-methyl-2-hexanone.

Experimental Protocol: Reduction of 4-Methyl-2-hexanone with Sodium Borohydride (General

Procedure)

Reaction Setup: In a round-bottomed flask equipped with a magnetic stirrer, dissolve 4-

methyl-2-hexanone in a suitable solvent, such as methanol or ethanol.

Reduction: The solution is cooled in an ice bath, and sodium borohydride (NaBH₄) is added

portion-wise. The reaction is typically stirred for a few hours at room temperature.

Workup: The reaction is quenched by the slow addition of water or dilute hydrochloric acid.

Extraction and Purification: The product is extracted with an organic solvent like diethyl ether.

The organic layer is washed, dried, and the solvent is evaporated. The resulting 4-Methyl-2-
hexanol can be purified by distillation.[7][8]
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Caption: Synthesis of 4-Methyl-2-hexanol via reduction.

Biological Activity
Pheromonal Activity
Branched-chain alcohols, including isomers of 4-methyl-hexanol, are known to function as

insect pheromones. Specifically, certain stereoisomers of 4-methyl-3-hexanol act as

aggregation pheromones in bark beetles and trail pheromones in ants.[9][10] For instance,

(3S,4S)-4-methyl-3-heptanol is a major component of the aggregation pheromone of the

almond bark beetle, Scolytus amygdali, and its activity is synergized by (3S,4S)-4-methyl-3-

hexanol.[9] While direct evidence for 4-Methyl-2-hexanol is less common, its structural

similarity to known pheromones suggests a potential role in insect chemical communication.

Experimental Protocol: Electroantennography (EAG) for Pheromone Detection (General

Procedure)

Antenna Preparation: An antenna is excised from the head of the insect and mounted

between two electrodes. The recording electrode is placed at the tip of the antenna, and the

reference electrode is inserted at the base.

Odorant Delivery: A purified air stream is passed over the antenna. A pulse of air carrying the

test compound (e.g., a specific stereoisomer of 4-Methyl-2-hexanol) is injected into the

airstream.

Signal Recording: The change in electrical potential across the antenna in response to the

odorant is recorded as an EAG response. The amplitude of the response indicates the

sensitivity of the antennal receptors to the compound.[11][12][13][14]

Experimental Protocol: Behavioral Assay in an Olfactometer (General Procedure)

Apparatus: A Y-tube or four-arm olfactometer is used. A constant flow of purified air is passed

through each arm.

Odor Introduction: The test compound is introduced into the airflow of one arm, while the

other arm(s) contain a solvent control.
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Insect Response: An insect is released at the base of the olfactometer, and its choice of arm

is recorded. A statistically significant preference for the arm containing the test compound

indicates an attractive behavioral response.[15][16][17][18]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

http://www.orientjchem.org/vol30no4/nabh4nh42so4-a-convenient-system-for-reduction-of-carbonyl-compounds-to-their-corresponding-alcohols-in-wet-thf/
http://www.orientjchem.org/vol30no4/nabh4nh42so4-a-convenient-system-for-reduction-of-carbonyl-compounds-to-their-corresponding-alcohols-in-wet-thf/
https://www.khanacademy.org/science/organic-chemistry/alcohols-ethers-epoxides-sulfides/synthesis-alcohols-tutorial/v/preparation-of-alcohols-using-nabh4
https://pubmed.ncbi.nlm.nih.gov/15139313/
https://pubmed.ncbi.nlm.nih.gov/15139313/
https://pubmed.ncbi.nlm.nih.gov/15139313/
https://www.researchgate.net/publication/8567264_Synthesis_and_Biological_Activity_of_the_Four_Stereoisomers_of_4-Methyl-3-Heptanol_Main_Component_of_the_Aggregation_Pheromone_of_Scolytus_amygdali
https://pubmed.ncbi.nlm.nih.gov/12006374/
https://pubmed.ncbi.nlm.nih.gov/12006374/
https://ento.psu.edu/files/130parketal2002.pdf/@@download/file/130ParkEtAl2002.pdf
https://www.uni-goettingen.de/en/electroantennography+%28eag%29/71544.html
https://pubmed.ncbi.nlm.nih.gov/30233325/
https://pubmed.ncbi.nlm.nih.gov/30233325/
https://pubmed.ncbi.nlm.nih.gov/24160429/
https://pubmed.ncbi.nlm.nih.gov/24160429/
https://www.researchgate.net/publication/258101456_Behavioral_Assays_for_Studies_of_Host_Plant_Choice_and_Adaptation_in_Herbivorous_Insects
https://pmc.ncbi.nlm.nih.gov/articles/PMC8558168/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8558168/
https://www.pnas.org/doi/pdf/10.1073/pnas.71.3.708
https://www.benchchem.com/product/b3369324#4-methyl-2-hexanol-literature-review
https://www.benchchem.com/product/b3369324#4-methyl-2-hexanol-literature-review
https://www.benchchem.com/product/b3369324#4-methyl-2-hexanol-literature-review
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3369324?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3369324?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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